Cas no 2138058-26-9 (1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one)

• Product Name: 1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one
• CAS No: 2138058-26-9
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 4640588
• Update Time: 2025-06-18

1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one

• Inchi： 1S/C7H9NO3S/c1-4(9)5-6(10-2)8-12-7(5)11-3/h1-3H3
• InChI Key： YIHFJNRJEQBDDD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(OC)SN=C1OC)C

Additional information on 1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one

Introduction to 1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one (CAS No. 2138058-26-9)

1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one, identified by the chemical abstracts service number 2138058-26-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone features a thiazole core substituted with two dimethoxy groups at the 1 and 2 positions, coupled with an acetyl functional group at the 4-position of the thiazole ring. The structural motif of this molecule positions it as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory pathways.

The thiazole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. It is a core component in numerous pharmacologically relevant compounds, including antibiotics, antifungals, and anti-inflammatory agents. The presence of dimethoxy substituents in 1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one enhances its potential bioactivity by modulating electronic properties and influencing interactions with biological targets. The ketone group at the 4-position further expands its synthetic utility, allowing for further derivatization through condensation reactions, enamine formations, or nucleophilic additions.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiazole derivatives, in particular, have garnered attention due to their ability to interact with various biological receptors and enzymes. Studies have demonstrated that modifications within the thiazole ring can significantly alter pharmacokinetic and pharmacodynamic properties, making compounds like 1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one valuable candidates for further investigation.

In the context of contemporary research, 1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one has been explored as a precursor in the synthesis of molecules with potential applications in treating neurodegenerative diseases. The dimethoxy groups on the thiazole ring may contribute to enhanced blood-brain barrier penetration, a critical factor for CNS-targeting drugs. Additionally, the structural motif resembles certain known bioactive scaffolds that exhibit anti-inflammatory and antioxidant properties. This has prompted investigations into its potential role as an intermediate for developing novel therapeutics aimed at modulating inflammatory responses.

The synthesis of 1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one typically involves multi-step organic transformations starting from commercially available thiazole derivatives. Key steps often include selective methylation at the 1 and 2 positions followed by acetylation at the 4-position. Advances in catalytic methods have enabled more efficient and scalable syntheses, reducing reaction times and improving yields. These improvements are crucial for industrial applications where cost-effectiveness and scalability are paramount.

The chemical reactivity of 1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one makes it a valuable building block for medicinal chemists. The ketone group can participate in various reactions such as aldol condensations, Michael additions, and cross-coupling reactions, allowing for the construction of complex molecular architectures. Furthermore, the electron-rich nature of the dimethoxy substituted thiazole ring facilitates interactions with transition metals in catalytic processes. This versatility has been exploited in designing synthetic routes that incorporate additional functional groups or heterocycles into the final product.

Recent publications have begun to explore the biological profile of derivatives synthesized from 1-(dimethoxy-1,2-thiazol-4-yl)ethan-1-one. Initial screening studies have shown promising activity against certain enzyme targets implicated in metabolic disorders. The structural features of this compound suggest potential interactions with ATP-sensing enzymes or other regulatory proteins involved in cellular signaling pathways. Such findings are encouraging for further development efforts aimed at identifying lead compounds for therapeutic intervention.

The pharmaceutical industry continually seeks innovative approaches to enhance drug discovery pipelines. Compounds like 1-(dimethoxy-1,2-thiazol-4-yethyl)-butanone (CAS No: 2138058269) serve as important tools in this endeavor. Their unique structural motifs provide chemists with opportunities to design molecules that exhibit improved efficacy and reduced side effects compared to existing treatments. As research progresses, it is anticipated that more derivatives will be synthesized and evaluated for their therapeutic potential.

In conclusion,(dimethoxythiazol)-acetonitrile (CAS No: 2138058269) represents a significant compound in pharmaceutical chemistry with diverse synthetic applications and potential biological relevance. Its structural features make it an attractive scaffold for developing novel therapeutics targeting neurological and inflammatory conditions. Continued research into its derivatives promises to yield valuable insights into new treatment strategies for various diseases.